Cas no 59662-49-6 (AC-55649)

AC-55649 structure
AC-55649 structure
Product Name:AC-55649
CAS No:59662-49-6
MF:C21H26O2
MW:310.429946422577
MDL:MFCD00157040
CID:366165
PubChem ID:24724405
Update Time:2025-04-19

AC-55649 Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-carboxylicacid, 4'-octyl-
    • 4-(4-octylphenyl)benzoic acid
    • 4-Octyl-4'-biphenylcarboxylic acid
    • 4-OCTYLBIPHENYL ACID
    • AC 55649
    • 4-n-octylbiphenyl-4'-carboxylic acid
    • 4'-octyl-4-phenylbenzoic acid
    • 4'-Octylbiphenyl-4-carboxylic acid
    • 4'-octyloxy-4-biphenylcarboxylic acid
    • 8BCA
    • octyldiphenylcarboxylic acid
    • 4′-Octyl-4-biphenylcarboxylic acid, 4′-n-octylbiphenyl-4-carboxylic acid
    • AC-55649
    • BRD-K93176058-001-01-0
    • Q27074137
    • SDCCGSBI-0633810.P001
    • AB01332662-02
    • 4'-Octyl-4-biphenylcarboxylic acid, 4'-n-octylbiphenyl-4-carboxylic acid
    • 4'-octyl-[1,1'-Biphenyl]-4-carboxylic acid
    • Tox21_501239
    • NCGC00159567-05
    • 4'-Octyl-biphenyl-4-carboxylic acid
    • HMS3263H20
    • A832411
    • SCHEMBL3088908
    • 4-octylbiphenyl-4'-carboxylicacid
    • MS-24521
    • HMS3677M12
    • 4'-octyl-[1,1'-biphenyl]-4-carboxylicacid
    • DTXSID30364925
    • CS-0029094
    • MFCD00157040
    • LP01239
    • NCGC00159567-04
    • FT-0656977
    • 4'-n-octylbiphenyl-4-carboxylic acid
    • BDBM50413261
    • HY-108526
    • NCGC00159567-01
    • 4-N-OCTYLBIPHENYL-4-CARBOXYLICACID
    • 59662-49-6
    • GTPL4055
    • HMS3269C17
    • HXBKPYIEQLLNBK-UHFFFAOYSA-N
    • 4'-octyl-4-biphenylcarboxylic acid
    • NCGC00159567-03
    • 4'-Octyl[1,1'-biphenyl]-4-carboxylic acid
    • CHEMBL425027
    • HMS3413M12
    • NCGC00261924-01
    • CCG-222543
    • AC-55649, >=98% (HPLC), solid
    • NCGC00159567-02
    • AC55649
    • CHEBI:95048
    • AKOS001483090
    • AC-55649?
    • G12428
    • DB-072672
    • BRD-K93176058-001-03-6
    • MDL: MFCD00157040
    • Inchi: 1S/C21H26O2/c1-2-3-4-5-6-7-8-17-9-11-18(12-10-17)19-13-15-20(16-14-19)21(22)23/h9-16H,2-8H2,1H3,(H,22,23)
    • InChI Key: HXBKPYIEQLLNBK-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1)C1C=CC(=CC=1)CCCCCCCC)=O

Computed Properties

  • Exact Mass: 310.19300
  • Monoisotopic Mass: 310.193280068g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 9
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Color/Form: Not determined
  • Solubility: DMSO: >7mg/mL
  • PSA: 37.30000
  • LogP: 5.95480

AC-55649 Security Information

  • Hazard Statement: H413
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

AC-55649 Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

AC-55649 Pricemore >>

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